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Compound of Interest

Compound Name: Lotixparib

CAS No.: 2640677-63-8

Cat. No.: B15586274

Get Quote

Note: Initial searches for "Lotixparib" did not yield specific information on this compound. The

following application notes and protocols are provided as a comprehensive guide for the

immunoprecipitation of target proteins using a small molecule inhibitor. Researchers should

adapt these protocols based on the specific characteristics of their small molecule of interest.

Introduction
Immunoprecipitation (IP) is a powerful technique used to isolate a specific protein from a

complex mixture, such as a cell lysate, using an antibody that specifically binds to that protein.

This method can be adapted to study the interactions of small molecule inhibitors with their

target proteins. By treating cells with a small molecule inhibitor prior to lysis and

immunoprecipitation, researchers can investigate the inhibitor's effect on protein-protein

interactions, complex formation, and post-translational modifications. Co-immunoprecipitation

(Co-IP) is a
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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